trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)
Overview
Description
“trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)” is a chemical compound with the molecular formula C42H42Br2P2Pd . It is also known by the synonym Pd-120 . This compound exhibits a diverse range of applications in various fields of research and industry.
Molecular Structure Analysis
The molecular structure of “trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)” consists of a palladium atom coordinated to two bromine atoms and two tri-o-tolylphosphine ligands .Chemical Reactions Analysis
“trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)” is a catalyst suitable for various types of coupling reactions, including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Hiyama coupling, and Heck reaction .Physical And Chemical Properties Analysis
“trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)” appears as yellow-orange crystals or powder . It has a melting point of 300-305 °C . The compound is insoluble in water .Scientific Research Applications
Catalysis Applications of trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II)
Palladium-Catalyzed Cross-Coupling Reactions: This compound is utilized as a catalyst in palladium-catalyzed cross-coupling reactions, which are fundamental processes in the synthesis of complex organic compounds. These reactions are essential for forming carbon-carbon bonds in the production of pharmaceuticals, agrochemicals, and organic materials .
Kumada Coupling: It serves as a catalyst in Kumada coupling, which is a type of cross-coupling reaction used to create carbon-carbon bonds between alkyl halides and Grignard reagents. This application is particularly valuable in the synthesis of various organic compounds with complex structures .
Heck Coupling: The compound is also employed in Heck coupling reactions, which involve the palladium-catalyzed arylation of alkenes. This method is widely used in the synthesis of fine chemicals and pharmaceutical intermediates due to its versatility and efficiency .
Amination and Arylation Reactions: Amination and arylation reactions are another area where this compound finds application. It acts as a catalyst to introduce amino or aryl groups into molecules, which is a critical step in the construction of many biologically active compounds .
Buchwald-Hartwig Cross Coupling: It is suitable for Buchwald-Hartwig cross coupling, a reaction that forms carbon-nitrogen bonds and is widely used in the synthesis of amines, an essential functional group in many drugs and agrochemicals .
Suzuki-Miyaura Coupling: The compound catalyzes Suzuki-Miyaura coupling, which is renowned for its ability to form biaryl compounds through the reaction of aryl halides with aryl boronic acids. This reaction is pivotal in the development of organic electronics and pharmaceuticals .
Stille Coupling: Stille coupling reactions, which involve the formation of carbon-carbon bonds between organotin compounds and organic electrophiles, also utilize this compound as a catalyst. This method is instrumental in constructing complex molecular architectures .
Sonogashira Coupling: It catalyzes Sonogashira coupling, a powerful reaction used to form carbon-carbon bonds between terminal alkynes and aryl or vinyl halides. This coupling is crucial for synthesizing conjugated organic materials used in electronic devices .
Negishi Coupling: Negishi coupling, which forms carbon-carbon bonds between organozinc compounds and organic halides, also employs this compound as a catalyst. This reaction is highly valued for its mild conditions and wide functional group tolerance .
Hiyama Coupling: The compound is used in Hiyama coupling reactions to create carbon-silicon bonds, which are then converted into carbon-carbon bonds. This application is significant for the synthesis of silicon-containing organic compounds .
Heck Reaction: Lastly, it serves as a catalyst for the Heck reaction, which involves the arylation of alkenes to form substituted alkenes. This reaction has broad applications in creating materials with specific properties .
Safety and Hazards
properties
IUPAC Name |
dibromopalladium;tris(2-methylphenyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C21H21P.2BrH.Pd/c2*1-16-10-4-7-13-19(16)22(20-14-8-5-11-17(20)2)21-15-9-6-12-18(21)3;;;/h2*4-15H,1-3H3;2*1H;/q;;;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKGDXSRZWBHNIC-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1P(C2=CC=CC=C2C)C3=CC=CC=C3C.CC1=CC=CC=C1P(C2=CC=CC=C2C)C3=CC=CC=C3C.Br[Pd]Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H42Br2P2Pd | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40570419 | |
Record name | Dibromopalladium--tris(2-methylphenyl)phosphane (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
875.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
trans-Dibromo[bis(tri-o-tolylphosphine)]palladium(II) | |
CAS RN |
24554-43-6 | |
Record name | Dibromopalladium--tris(2-methylphenyl)phosphane (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 24554-43-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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